Cas no 825629-34-3 (3-Tricosanone, 1-phenyl-)

3-Tricosanone, 1-phenyl- structure
3-Tricosanone, 1-phenyl- structure
Product Name:3-Tricosanone, 1-phenyl-
CAS No:825629-34-3
MF:C29H50O
MW:414.706709384918
CID:688359
PubChem ID:71418129
Update Time:2025-04-19

3-Tricosanone, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Tricosanone, 1-phenyl-
    • 1-phenyltricosan-3-one
    • 825629-34-3
    • DTXSID20837456
    • Inchi: 1S/C29H50O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-25-29(30)27-26-28-23-20-19-21-24-28/h19-21,23-24H,2-18,22,25-27H2,1H3
    • InChI Key: LIZGENYPQRZBNR-UHFFFAOYSA-N
    • SMILES: O=C(CCC1C=CC=CC=1)CCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 414.386166214g/mol
  • Monoisotopic Mass: 414.386166214g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 22
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.9
  • Topological Polar Surface Area: 17.1Ų
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